4-Bromo-2-methoxy-6-{[(3-methylphenyl)imino]methyl}benzenol

• IUPAC Name: 4-bromo-2-methoxy-6-[(3-methylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C15H14BrNO2/c1-10-4-3-5-13(6-10)17-9-11-7-12(16)8-14(19-2)15(11)18/h3-9,18H,1-2H3
• InChI Key: UDLMJPYQRBKCKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=CC2=C(C(=CC(=C2)Br)OC)O
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

4-Bromo-2-methoxy-6-{[(3-methylphenyl)imino]methyl}benzenol is a chemical compound with the CAS Number: 477848-21-8. Its molecular formula is C15H14BrNO2 and it has a molecular weight of 320.19.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14BrNO2/c1-10-4-3-5-13(6-10)17-9-11-7-12(16)8-14(19-2)15(11)18/h3-9,18H,1-2H3/b17-9+. This code provides a detailed description of the molecule’s structure, including the positions of the bromine, methoxy, and imine groups.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Antioxidant Activity

Bromophenols like 4-Bromo-2-methoxy-6-{[(3-methylphenyl)imino]methyl}benzenol have been studied for their antioxidant activity. Li et al. (2011) investigated various bromophenols isolated from marine red algae and found that they exhibited potent antioxidant activities, often stronger than or comparable to standard antioxidants like butylated hydroxytoluene (BHT) and ascorbic acid (Li, Xiao‐Ming, Gloer, & Wang, 2011).

Antibacterial Properties

Xu et al. (2003) isolated bromophenols from the marine alga Rhodomela confervoides and identified them as potent antibacterial agents. Some compounds exhibited moderate activity against bacterial strains (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).

Applications in Photodynamic Therapy

Pişkin, Canpolat, and Öztürk (2020) synthesized a novel zinc phthalocyanine compound with a structure similar to 4-Bromo-2-methoxy-6-{[(3-methylphenyl)imino]methyl}benzenol. This compound was found to be useful in photodynamic therapy applications due to its high singlet oxygen quantum yield, making it a potential candidate for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Potential for Liquid Crystal Materials

Al-Obaidy, Tomi, and Abdulqader (2021) synthesized Schiff bases bearing structures similar to 4-Bromo-2-methoxy-6-{[(3-methylphenyl)imino]methyl}benzenol, demonstrating liquid crystalline behaviors. These findings suggest potential applications in the development of new liquid crystal materials (Al-Obaidy, Tomi, & Abdulqader, 2021).

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary statements include measures for personal protection, first aid, and disposal.